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Halomethane Comparison at a Glance

The table below summarizes the key identifiers, properties, and environmental impacts of bromofluoromethane and

some common alternative halomethanes [1] [2] [3].

Common Ozone
. . Molar .
Chemical Code/ Boiling Depletion .
Compound Name . . Mass . Primary Uses
Formula  Trivial Point (°C) (g/mol) Potential
Name (ODP)
Bromofluoromethane CH:2BrF Halon 19 [1] 112.93 [1] 0.73 1] Chemical
24027 [1] reagent,
pharmaceutical
intermediate
(1]
Bromotrifluoromethane CBrFs Halon -57.75 [2] 148.91 [2] 10 (CCIsF Fire
1301, =1)[2] suppression,
Freon refrigerant
13B1 [2] (historically) [2]
Chlorofluoromethane CH2CIF Freon 31  Information Information Information Refrigerant
[3] Missing Missing Missing (phased out)

(3]
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Common Ozone
. . Molar .
Chemical Code/ Boiling Depletion .
Compound Name . . Mass . Primary Uses
Formula  Trivial Point (°C) o Potential
Name 2 (ODP)
Dichlorodifluoromethane CClzF2 Freon 12, Information Information Information Information
CFC-12 Missing Missing Missing Missing
[3]
Difluoromethane CHz2F2 HFC-32 Information  Information 0 [3] Refrigerant [3]
[3] Missing Missing

Synthesis and Experimental Analysis

A key differentiator in reactivity is the synthetic approach. Here are detailed methodologies for producing

bromofluoromethane and a common alternative.

Synthesis of Bromofluoromethane (CHzBrF)

The synthesis of bromofluoromethane on a 1 mmol scale can be achieved via a modified Borodine-Hunsdiecker

reaction [4].

¢ Objective: To synthesize CH2BrF from a silver salt precursor.

e Precursor Preparation: Fluoroacetic acid is neutralized with aqueous potassium hydroxide. Silver nitrate is
added to this solution to precipitate solid silver fluoroacetate (CH2FCO2Ag) [4].

¢ Reaction Procedure: Gaseous bromine is brought into contact with the solid CH2FCO2Ag in a 1:1 molar ratio.
This gas-solid contact method increases the reaction yield compared to techniques using liquid bromine [4].

¢ Key Characterization: The vibrational spectra of the resulting molecule and its isotopomers (CH27°BrF and
CH281BrF) are analyzed using infrared (IR) and Raman spectroscopy to confirm the molecular structure and
assignment of fundamental bands [4].

Synthesis of Bromotrifluoromethane (CBrFs)

Bromotrifluoromethane is synthesized industrially in a two-step process from chloroform [2].

e Step 1 - Fluorination: Chloroform (CHCIs) is reacted with hydrogen fluoride (HF) to produce fluoroform (CHF3)
[2]. CHCls + 3 HF -» CHFs + 3 HCl

e Step 2 - Bromination: The resulting fluoroform is then reacted with elemental bromine (Brz) to yield
bromotrifluoromethane [2]. CHFs + Br2 - CBrFs + HBr
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Reactivity and Spectral Analysis

Understanding the bond dissociation and spectral properties is crucial for predicting reactivity, particularly in

photochemical applications.

Absorption

CF3Br Molecule

Excited State (CF3Br)*

Bond Cleavage \Selective Cleavage

CF3ze + Bre (?P1/2)

Product Formation

Click to download full resolution via product page

Diagram: UV-Induced Photodissociation of CF3Br. The pathway shows how absorption of ultraviolet light can lead to
bond cleavage, producing trifluoromethyl and bromine radicals, which are highly reactive species. The wavelength (A)

can influence the quantum yield and the electronic state of the generated bromine atom [5].

The photodissociation dynamics are a direct measure of reactivity. The following table compares key experimental

findings for several brominated methanes [5].
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Primary
Molecule Photodissociation Key Experimental Findings & Quantum Yields
Pathway
CFsBr CFsBr + hv — CFse + Bre Shows wavelength-specific quantum yields for excited Br atoms
(3P1/2). Laser UV photofragmentation allows for selective bond
dissociation [5].
CF2Br2 CF2Brz2 + hv - CF2 + 2Bre  Photodissociation at 248 nm studied with time-resolved absorption.

Research also probes the Brz elimination channel using cavity ring-
down spectroscopy [5].

CF2CIBr  CF2CIBr + hv —» Products UV laser photodissociation at 298 K provides quantum yields for Cl,
(Cl, Br, CF2) Br, and CF2 generation, allowing for direct comparison of bond-
breaking efficiency [5].

Key Considerations for Research Applications

When selecting a halomethane for your research, consider these practical aspects:

¢ Reactivity and Role: Bromofluoromethane (CH2BrF) is noted as an important reagent for synthesizing
intermediates and pharmaceuticals [1]. Its smaller size and specific halogen mix may offer different reactivity
compared to fully halogenated alkanes like CBrFs.

e Environmental and Safety Profile: The Ozone Depletion Potential (ODP) is a critical factor.
Bromofluoromethane has a significant ODP of 0.73 [1], while Bromotrifluoromethane (CBrFs) has a very high
ODP of 10 [2]. Alternatives like HFC-32 (CHzF2) have an ODP of zero [3], making them more environmentally
sustainable choices where applicable.

e Access to Spectral Data: A significant body of experimental work exists on the UV/Vis absorption spectra
and photochemistry of brominated methanes like CFsBr, CF2Brz, and CF2CIBr [5]. This data is vital for
designing photochemical reactions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic
or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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